![molecular formula C14H19ClN2O B1310486 Piperidine, 1-[(2-chloro-6-methyl-3-pyridinyl)carbonyl]-2-ethyl- CAS No. 613660-46-1](/img/structure/B1310486.png)
Piperidine, 1-[(2-chloro-6-methyl-3-pyridinyl)carbonyl]-2-ethyl-
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Overview
Description
Piperidine, 1-[(2-chloro-6-methyl-3-pyridinyl)carbonyl]-2-ethyl- is a useful research compound. Its molecular formula is C14H19ClN2O and its molecular weight is 266.76 g/mol. The purity is usually 95%.
BenchChem offers high-quality Piperidine, 1-[(2-chloro-6-methyl-3-pyridinyl)carbonyl]-2-ethyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Piperidine, 1-[(2-chloro-6-methyl-3-pyridinyl)carbonyl]-2-ethyl- including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Cancer Treatment : A compound similar to Piperidine, 1-[(2-chloro-6-methyl-3-pyridinyl)carbonyl]-2-ethyl-, was found to inhibit Aurora A, an enzyme involved in cell division. This suggests potential applications in cancer treatment (ロバート ヘンリー,ジェームズ, 2006).
Natural Occurrence : Piperidine is found naturally in plants like pepper and tobacco. It's a base component in various alkaloids, which are compounds with potential pharmacological properties (J. D. Hunt & A. Mckillop, 1964).
Chemical Synthesis : Piperidine derivatives have been synthesized for various purposes. For instance, a study discussed the preparation of the methyl ester of a new hydroxy acid of the piperidine series, which can be converted into substituted pyridines (N. S. Prostakov et al., 1970).
Anticancer Agents : Certain piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids were synthesized and evaluated as anticancer agents. They showed promising results in this regard (A. Rehman et al., 2018).
Molecular Structure Analysis : The molecular and crystal structures of derivatives of piperidine have been analyzed to understand their conformational flexibility and hydrogen bond formation, which are critical for their biological activity (L. Kuleshova & V. Khrustalev, 2000).
Chemical Activation and Formation : Piperidine is considered a Maillard reaction product, important in food chemistry. It can form from free lysine and undergo various chemical reactions (P. Nikolov & V. Yaylayan, 2010).
Mechanism of Action
Target of Action
It is known that piperidine derivatives have been found to be potent antagonists for various receptors . For instance, a compound combining benzamide and piperidine moieties was identified as a potent CCR3 antagonist .
Mode of Action
Piperidine derivatives are known to interact with their targets in a variety of ways, often leading to changes in the activity of the target .
Biochemical Pathways
Piperidine derivatives are known to be involved in a wide range of biological activities and can influence various biochemical pathways .
Result of Action
Piperidine derivatives have been found to exhibit a wide range of biological activities, suggesting that they can have diverse molecular and cellular effects .
Future Directions
The presence of heterocycles in all kinds of organic compounds of interest in electronics, biology, optics, pharmacology, material sciences, and so on is very well known . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . This will continue to be a significant area of research in the future.
Properties
IUPAC Name |
(2-chloro-6-methylpyridin-3-yl)-(2-ethylpiperidin-1-yl)methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19ClN2O/c1-3-11-6-4-5-9-17(11)14(18)12-8-7-10(2)16-13(12)15/h7-8,11H,3-6,9H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CZIWCCNDVFMLIM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCCCN1C(=O)C2=C(N=C(C=C2)C)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19ClN2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60439695 |
Source
|
Record name | Piperidine, 1-[(2-chloro-6-methyl-3-pyridinyl)carbonyl]-2-ethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60439695 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
266.76 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
613660-46-1 |
Source
|
Record name | Piperidine, 1-[(2-chloro-6-methyl-3-pyridinyl)carbonyl]-2-ethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60439695 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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